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Compound of Interest

Compound Name: 4-(3,4-Difluorophenoxy)aniline

Cat. No.: B1329099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-(3,4-Difluorophenoxy)aniline (CAS No: 383126-84-9). The information is intended to guide

laboratory personnel in the safe use of this compound and to establish robust safety protocols.

Hazard Identification and Classification
4-(3,4-Difluorophenoxy)aniline is classified as a hazardous substance. The following tables

summarize its GHS classification. It is important to note that the toxicological properties of this

compound have not been fully investigated, and it should be handled with care as a potentially

hazardous substance.[1]

GHS Classification
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Hazard Class Hazard Category

Acute toxicity, Oral Category 4

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Skin sensitisation Category 1

Specific target organ toxicity - single exposure

(Respiratory tract irritation)
Category 3

Hazardous to the aquatic environment, long-

term hazard
Category 1

GHS Label Elements
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Element Details

Pictograms Corrosion, Exclamation mark, Environment

Signal Word Danger

Hazard Statements

H302: Harmful if swallowed.[2] H315: Causes

skin irritation.[2] H317: May cause an allergic

skin reaction. H318: Causes serious eye

damage. H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[1][2]

H410: Very toxic to aquatic life with long lasting

effects.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P272:

Contaminated work clothing should not be

allowed out of the workplace. P273: Avoid

release to the environment. P280: Wear

protective gloves/ eye protection/ face

protection.[2] P301 + P312 + P330: IF

SWALLOWED: Call a POISON CENTER/doctor

if you feel unwell. Rinse mouth. P302 + P352: IF

ON SKIN: Wash with plenty of water. P305 +

P351 + P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.[2] P310: Immediately call a POISON

CENTER or doctor/physician. P333 + P313: If

skin irritation or rash occurs: Get medical

advice/attention. P391: Collect spillage. P501:

Dispose of contents/ container to an approved

waste disposal plant.

Physical and Chemical Properties
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Quantitative data for many physical and chemical properties of 4-(3,4-
Difluorophenoxy)aniline are not readily available in published literature. The following table

summarizes the available information. The lack of data underscores the need for cautious

handling.

Property Value

Molecular Formula C12H9F2NO[3]

Molecular Weight 221.20 g/mol [3]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Density Data not available

Flash Point Data not available

Autoignition Temperature Data not available

Toxicological Information
Detailed toxicological studies for 4-(3,4-Difluorophenoxy)aniline are limited. The available

information suggests that the compound is harmful if swallowed, causes skin and eye irritation,

and may cause respiratory irritation.[1][2] As with many aromatic amines, there is a potential for

skin sensitization.
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Toxicological Endpoint Finding

Acute Oral Toxicity Category 4 (Harmful if swallowed)[2]

Acute Dermal Toxicity Data not available

Acute Inhalation Toxicity Data not available

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[2]

Serious Eye Damage/Irritation Category 2A (Causes serious eye irritation)[2]

Respiratory or Skin Sensitization May cause an allergic skin reaction.

Germ Cell Mutagenicity Data not available

Carcinogenicity

No components of this product present at levels

greater than or equal to 0.1% is identified as

probable, possible or confirmed human

carcinogen by IARC.[1]

Reproductive Toxicity Data not available[1]

Specific Target Organ Toxicity (Single Exposure)
Category 3 (May cause respiratory irritation)[1]

[2]

Specific Target Organ Toxicity (Repeated

Exposure)
Data not available[1]

Aspiration Hazard Data not available[1]

Experimental Protocols
Standard Operating Procedure for Handling
This protocol outlines the essential steps for safely handling 4-(3,4-Difluorophenoxy)aniline in

a laboratory setting.

1. Risk Assessment:

Before starting any work, conduct a thorough risk assessment for the planned experiment.

Consult the Safety Data Sheet (SDS) for this compound.
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2. Engineering Controls:

Always handle 4-(3,4-Difluorophenoxy)aniline in a certified chemical fume hood to

minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.

3. Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times. Inspect gloves for any

signs of damage before use.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a risk of splashing.

Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.

Respiratory Protection: If there is a risk of generating aerosols or dust outside of a fume

hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates should be used.

4. Handling and Dispensing:

Dispense the compound carefully to avoid generating dust or aerosols.

Keep containers tightly closed when not in use.

Avoid contact with skin and eyes.

5. Waste Disposal:

Dispose of all waste materials, including contaminated PPE and empty containers, as

hazardous waste in accordance with local, state, and federal regulations.

Do not dispose of this chemical down the drain.

6. Decontamination:
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Clean all spills immediately, following the emergency spill protocol.

Decontaminate the work area and any equipment used with a suitable solvent, followed by

soap and water.

Emergency Response Protocol for Spills and Exposures
1. In Case of a Small Spill (in a fume hood):

Alert others in the immediate area.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully scoop the absorbed material into a labeled hazardous waste container.

Decontaminate the area with a suitable solvent and then with soap and water.

2. In Case of a Large Spill (outside a fume hood):

Evacuate the immediate area and alert others.

If the spill is flammable, turn off all ignition sources.

Close the doors to the affected area and prevent entry.

Contact the institution's emergency response team or environmental health and safety office

immediately.

3. In Case of Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing while under the safety shower.

Seek immediate medical attention.

4. In Case of Eye Contact:
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Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.

Seek immediate medical attention.

5. In Case of Inhalation:

Move the affected person to fresh air.

If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial

respiration.

Seek immediate medical attention.

6. In Case of Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

Visualizations
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Hazard Classification

Label Elements

Safety Data Sheet (SDS)

Acute Oral Toxicity (Cat. 4)

Hazard Statements (H-phrases)

Skin Irritation (Cat. 2) Skin Sensitization (Cat. 1) Serious Eye Damage (Cat. 1) STOT - SE (Respiratory, Cat. 3) Aquatic Hazard (Chronic, Cat. 1)

Pictograms Signal Word: Danger Precautionary Statements (P-phrases)

Handling & Storage Personal Protective Equipment First-Aid Measures Accidental Release Measures

Click to download full resolution via product page

Caption: GHS Hazard Communication for 4-(3,4-Difluorophenoxy)aniline.
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Control Measures

Start: New Experiment

1. Conduct Risk Assessment
(Review SDS)

2. Select Controls

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles)

Administrative Controls
(SOPs, Training)

3. Perform Experiment

4. Waste Disposal

5. Decontaminate Work Area

End

Click to download full resolution via product page

Caption: General Laboratory Safety Workflow for Handling Hazardous Chemicals.
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Chemical Spill Occurs

Major Spill?
(Large volume, outside hood)

Minor Spill?
(Small volume, contained)

No

Evacuate Area
Call Emergency Response

Yes

Alert Others in Area

Yes

Don Appropriate PPE

Contain Spill with
Absorbent Material

Clean Up & Collect Waste

Decontaminate Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Decision-Making Flowchart for Chemical Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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